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Compound of Interest

Compound Name: N-Benzylanthranilic acid

CAS No.: 6622-55-5

Cat. No.: B141590

Get Quote

CAS: 6622-55-5 | Formula: C₁₄H₁₃NO₂ | MW: 227.26 Da[1]

Executive Summary & Analytical Significance
N-Benzylanthranilic acid (NBAA) is a critical pharmacophore intermediate used primarily in

the synthesis of acridone alkaloids and non-steroidal anti-inflammatory drugs (NSAIDs).[1] In

drug development, it serves as a model compound for studying ortho-substituted benzoic acid

metabolism.[1] In forensic chemistry, it is monitored as a structural analogue to controlled

precursors (e.g., N-acetylanthranilic acid) used in the illicit synthesis of methaqualone.

Core Analytical Challenge: The molecule contains both a secondary amine and a carboxylic

acid in an ortho arrangement. This creates two specific mass spectrometry challenges:

Thermal Instability (GC-MS): The free acid is prone to thermal cyclization (dehydration) to

form acridone species in the injection port, necessitating derivatization.

Ionization Competition (LC-MS): The zwitterionic nature requires careful pH control to

optimize positive mode electrospray ionization (ESI+).[1]
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Physicochemical Profile
Understanding the physical properties is the first step to designing a robust extraction and

ionization strategy.

Property Value Analytical Implication

CAS Registry 6622-55-5

Distinct from N-

Benzoylanthranilic acid (579-

93-1).[1][2]

Exact Mass 227.0946 Da
Target for High-Resolution MS

(HRMS).

pKa (Acid) ~3.89
Mobile phase pH must be <

3.0 for full protonation in ESI+.

LogP ~3.07
Retains well on C18; requires

high % organic for elution.

Melting Point 177–185 °C
High enough for GC, but

derivatization is preferred.

GC-MS Analysis: Protocol & Fragmentation
Context: GC-MS is the gold standard for impurity profiling and forensic identification.[1] Direct

injection of the free acid is discouraged due to peak tailing and thermal degradation.

Experimental Protocol: Silyl-Derivatization
Objective: Cap the carboxylic acid and amine protons to form the Trimethylsilyl (TMS)

derivative, improving volatility and peak shape.[1]

Sample Prep: Dissolve 1 mg NBAA in 500 µL dry Ethyl Acetate.

Derivatization: Add 50 µL BSTFA + 1% TMCS (N,O-Bis(trimethylsilyl)trifluoroacetamide).

Incubation: Heat at 70°C for 30 minutes.

Injection: 1 µL splitless at 260°C.
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Column: DB-5MS or equivalent (30m x 0.25mm x 0.25µm).

EI Fragmentation Pathway (70 eV)
The Electron Impact (EI) spectrum is dominated by the stability of the benzyl cation and the

"ortho effect" characteristic of anthranilic acids.

Diagnostic Ions:

m/z 91 (Base Peak): Tropylium ion (C₇H₇⁺). Formed by the cleavage of the N-benzyl bond.

[1] This is the most abundant ion.

m/z 227 (Molecular Ion, M⁺): Visible but often low intensity relative to the base peak.

m/z 209 [M - 18]⁺: Loss of water (H₂O).[1] This is a signature "ortho effect" where the amine

hydrogen interacts with the carboxyl group, leading to cyclization (acridone-like transition

state) and water elimination.[1]

m/z 299 (Di-TMS Derivative): If fully derivatized (COOH and NH both silylated), the

molecular ion shifts to 371, but mono-TMS (COOH only) at m/z 299 is common if the amine

is sterically hindered.[1]

Visualization: GC-MS Workflow & Logic
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Caption: Figure 1. Derivatization workflow and subsequent Electron Impact (EI) fragmentation

logic for N-Benzylanthranilic acid.
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LC-MS/MS Analysis: Protocol & Transitions
Context: LC-MS is preferred for biological matrices (plasma/urine) or trace impurity analysis

where derivatization is impractical.[1]

Experimental Protocol: ESI+
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50mm, 1.8µm).

Mobile Phase A: Water + 0.1% Formic Acid (Critical for protonation of the amine).

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[3]

Gradient: 10% B to 90% B over 5 minutes.

Ionization: Electrospray Ionization (ESI), Positive Mode.

MRM Transitions (Multiple Reaction Monitoring)
The precursor ion is the protonated molecule

.
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Transition
Type

Precursor
(m/z)

Product (m/z)
Collision
Energy (eV)

Mechanistic
Origin

Quantifier 228.1 91.1 20 - 25

Cleavage of the

N-C bond

yielding the

stable benzyl

cation.[1]

Qualifier 1 228.1 210.1 15 - 20

Loss of H₂O

([M+H - 18]⁺).[1]

Diagnostic of the

ortho acid-amine

structure.

Qualifier 2 228.1 136.0 30

Loss of the

benzyl group

(neutral toluene

loss equivalent),

leaving the

protonated

anthranilic core.

Mechanistic Deep Dive: The Ortho Effect &
Cyclization
The most scientifically interesting aspect of NBAA mass spectrometry is the Ortho Effect.

Unlike meta or para isomers, the ortho position allows the amine hydrogen and the carboxyl

hydroxyl to interact spatially.

Water Loss (m/z 209/210): Upon excitation, the molecule undergoes an intramolecular

condensation. The amine nitrogen attacks the carbonyl carbon, expelling water.

Acridone Formation: This pathway effectively mimics the synthetic route to Acridone. In the

mass spectrometer, this is observed as the [M-18] peak. If the source temperature is too high

(in GC), this conversion can happen thermally before ionization, leading to incorrect

identification of the parent molecule as an acridone derivative.
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Visualization: Fragmentation Pathways
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Caption: Figure 2. Competing fragmentation pathways in ESI+ mode. Path A dominates at

higher collision energies; Path B is diagnostic for the ortho-substitution pattern.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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